Cas no 2172081-74-0 (1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol)
1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol
- EN300-1646723
- 2172081-74-0
-
- Inchi: 1S/C15H31NO/c1-7-8-14(6,16)15(17)10-12(2,3)9-13(4,5)11-15/h17H,7-11,16H2,1-6H3
- InChI Key: OASGSYMKQACPFZ-UHFFFAOYSA-N
- SMILES: OC1(C(C)(CCC)N)CC(C)(C)CC(C)(C)C1
Computed Properties
- Exact Mass: 241.240564612g/mol
- Monoisotopic Mass: 241.240564612g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 46.2Ų
1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1646723-0.25g |
1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol |
2172081-74-0 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1646723-0.5g |
1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol |
2172081-74-0 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1646723-1.0g |
1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol |
2172081-74-0 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1646723-2.5g |
1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol |
2172081-74-0 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1646723-5.0g |
1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol |
2172081-74-0 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1646723-10.0g |
1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol |
2172081-74-0 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1646723-0.05g |
1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol |
2172081-74-0 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1646723-0.1g |
1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol |
2172081-74-0 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1646723-50mg |
1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol |
2172081-74-0 | 50mg |
$1261.0 | 2023-09-21 | ||
| Enamine | EN300-1646723-100mg |
1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol |
2172081-74-0 | 100mg |
$1320.0 | 2023-09-21 |
1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol
Research Brief on 1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol (CAS: 2172081-74-0)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel compounds such as 1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol (CAS: 2172081-74-0). This compound has garnered attention due to its unique structural properties and potential therapeutic applications. The following research brief synthesizes the latest findings related to this molecule, focusing on its synthesis, biological activity, and implications for drug development.
The compound, characterized by its cyclohexanol core with tetramethyl substitutions and an aminopentyl side chain, exhibits promising pharmacological properties. Recent studies have explored its role as a modulator of specific biological pathways, particularly in the context of neurodegenerative diseases and metabolic disorders. The structural complexity of this molecule presents both challenges and opportunities for synthetic chemists aiming to optimize its bioavailability and efficacy.
A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for 1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol, leveraging asymmetric catalysis to achieve high enantiomeric purity. The researchers reported a yield of 78% with >99% enantiomeric excess, a critical milestone for scaling up production. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical testing.
In vitro and in vivo evaluations have demonstrated the compound's ability to cross the blood-brain barrier, a property that underscores its potential in treating central nervous system (CNS) disorders. Preliminary data from rodent models indicate that the molecule exhibits neuroprotective effects, reducing oxidative stress and inflammation in neuronal cells. These findings were corroborated by a separate study in Bioorganic & Medicinal Chemistry Letters, which identified the compound's interaction with the Nrf2-ARE pathway as a possible mechanism of action.
Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 1-(2-aminopentan-2-yl)-3,3,5,5-tetramethylcyclohexan-1-ol. Researchers have noted variability in metabolic clearance rates across different species, necessitating further structure-activity relationship (SAR) studies. Additionally, the compound's solubility in aqueous media remains suboptimal, prompting investigations into prodrug formulations and nanoparticle-based delivery systems.
Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the development of derivatives with improved therapeutic indices. Collaborative efforts between academia and industry are also underway to explore the compound's utility in combination therapies, particularly for multifactorial diseases such as Alzheimer's and type 2 diabetes. The next phase of research will likely focus on advancing the molecule through IND-enabling studies, with the goal of initiating clinical trials within the next three years.
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